Cas no 2227830-22-8 ((2R)-4-(2-bromo-5-methylphenyl)butan-2-ol)

• Product Name: (2R)-4-(2-bromo-5-methylphenyl)butan-2-ol
• CAS No: 2227830-22-8
• MF: C₁₁H₁₅BrO
• MW: 243.140202760696
• CID: 5817957
• PubChem ID: 165645440
• Update Time: 2025-11-05

(2R)-4-(2-bromo-5-methylphenyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-4-(2-bromo-5-methylphenyl)butan-2-ol
• 2227830-22-8
• EN300-1908230

• Inchi： 1S/C11H15BrO/c1-8-3-6-11(12)10(7-8)5-4-9(2)13/h3,6-7,9,13H,4-5H2,1-2H3/t9-/m1/s1
• InChI Key： XSGYFTCFOGWJDU-SECBINFHSA-N
• SMILES： BrC1=CC=C(C)C=C1CC[C@@H](C)O

Computed Properties

• Exact Mass: 242.03063g/mol
• Monoisotopic Mass: 242.03063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 20.2Ų

Additional information on (2R)-4-(2-bromo-5-methylphenyl)butan-2-ol

Comprehensive Overview of (2R)-4-(2-bromo-5-methylphenyl)butan-2-ol (CAS No. 2227830-22-8)

(2R)-4-(2-bromo-5-methylphenyl)butan-2-ol (CAS No. 2227830-22-8) is a chiral organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. The compound features a brominated aromatic ring and a hydroxyl group attached to a butane chain, making it a versatile intermediate in synthetic chemistry. Researchers are particularly interested in its stereospecific reactivity, which is critical for the development of enantiomerically pure drugs.

In recent years, the demand for chiral building blocks like (2R)-4-(2-bromo-5-methylphenyl)butan-2-ol has surged, driven by the growing focus on precision medicine and green chemistry. This compound’s ability to serve as a precursor for biologically active molecules aligns with trends in drug discovery and sustainable synthesis. Its CAS No. 2227830-22-8 is frequently searched in academic databases, reflecting its relevance in organic synthesis and medicinal chemistry.

The synthesis of (2R)-4-(2-bromo-5-methylphenyl)butan-2-ol typically involves asymmetric reduction or enzymatic resolution, methods that are increasingly favored for their environmental compatibility. These techniques are part of a broader shift toward catalysis-driven processes, a hot topic in chemical manufacturing. The compound’s bromo-substituted aromatic moiety also makes it a candidate for cross-coupling reactions, a field that has seen exponential growth due to advancements in palladium catalysis.

From an SEO perspective, queries such as "buy (2R)-4-(2-bromo-5-methylphenyl)butan-2-ol" or "CAS 2227830-22-8 supplier" are common, indicating commercial interest. Laboratories and manufacturers often seek high-purity batches for R&D applications, emphasizing the need for reliable analytical characterization (e.g., HPLC, NMR). The compound’s storage stability and handling protocols are also frequently discussed, as they impact its utility in large-scale production.

In summary, (2R)-4-(2-bromo-5-methylphenyl)butan-2-ol (CAS No. 2227830-22-8) represents a convergence of synthetic innovation and industrial demand. Its role in chiral synthesis and compatibility with modern catalytic methods ensures its continued relevance in both academic and commercial spheres. As research into sustainable chemistry expands, this compound is poised to remain a key player in the development of next-generation therapeutics and specialty chemicals.